SPP-86
SPP-86
SPP-86 is a potent RET inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1357349-91-7
VCID:
VC0543726
InChI:
InChI=1S/C16H15N5/c1-11(2)21-16-14(15(17)18-10-19-16)13(20-21)9-8-12-6-4-3-5-7-12/h3-7,10-11H,1-2H3,(H2,17,18,19)
SMILES:
CC(C)N1C2=NC=NC(=C2C(=N1)C#CC3=CC=CC=C3)N
Molecular Formula:
C16H15N5
Molecular Weight:
277.33
SPP-86
CAS No.: 1357349-91-7
Inhibitors
VCID: VC0543726
Molecular Formula: C16H15N5
Molecular Weight: 277.33
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1357349-91-7 |
|---|---|
| Product Name | SPP-86 |
| Molecular Formula | C16H15N5 |
| Molecular Weight | 277.33 |
| IUPAC Name | 3-(2-phenylethynyl)-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine |
| Standard InChI | InChI=1S/C16H15N5/c1-11(2)21-16-14(15(17)18-10-19-16)13(20-21)9-8-12-6-4-3-5-7-12/h3-7,10-11H,1-2H3,(H2,17,18,19) |
| Standard InChIKey | JQOIRTDBHMDWMT-UHFFFAOYSA-N |
| SMILES | CC(C)N1C2=NC=NC(=C2C(=N1)C#CC3=CC=CC=C3)N |
| Appearance | Solid powder |
| Description | SPP-86 is a potent RET inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SPP-86; SPP 86; SPP86; |
| Reference | 1: Alao JP, Michlikova S, Dinér P, Grøtli M, Sunnerhagen P. Selective inhibition of RET mediated cell proliferation in vitro by the kinase inhibitor SPP86. BMC Cancer. 2014 Nov 20;14:853. doi: 10.1186/1471-2407-14-853. PubMed PMID: 25409876; PubMed Central PMCID: PMC4252022. |
| PubChem Compound | 66549796 |
| Last Modified | Nov 11 2021 |
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